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Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

dimethyl sulfoxide (DMSO) stock solution of SAR7334, a potent and selective inhibitor of the

Transient Receptor Potential Canonical 6 (TRPC6) ion channel. The protocols outlined herein

are intended to ensure the accurate and reproducible preparation of SAR7334 for in vitro and

in vivo research applications. Adherence to these guidelines is crucial for maintaining the

integrity and activity of the compound.

Introduction
SAR7334 is a small molecule inhibitor with high potency and selectivity for the TRPC6 ion

channel.[1][2] TRPC6 is a non-selective cation channel implicated in various physiological and

pathological processes, including calcium signaling, smooth muscle contraction, and kidney

disease. SAR7334 has been shown to inhibit TRPC6-mediated Ca2+ influx with an IC50 of 9.5

nM.[1][2][3] Due to its poor aqueous solubility, SAR7334 is typically dissolved in an organic

solvent, such as DMSO, to create a concentrated stock solution for experimental use. This

application note details the necessary steps and precautions for preparing a stable and

accurate stock solution of SAR7334 in DMSO.
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A summary of the key physicochemical properties of SAR7334 is presented in the table below.

Note that the molecular weight can vary depending on the salt form of the compound provided

by different suppliers. It is imperative to use the batch-specific molecular weight from the

certificate of analysis for precise calculations.

Property Value Reference(s)

Molecular Weight ( g/mol )

367.87 (free base), 440.79

(dihydrochloride salt), 440.8

(hydrochloride salt)

[4][5]

Solubility in DMSO

≥ 370 mg/mL (1005.79 mM),

100 mg/mL (226.87 mM), 74

mg/mL (201.15 mM), 44.08

mg/mL (100 mM), 15 mg/mL

[4][5][6]

IC50 (TRPC6)
7.9 nM (patch-clamp), 9.5 nM

(Ca2+ influx)
[1][2][3]

Appearance Light yellow to yellow solid [6]

Experimental Protocol: Preparation of a 10 mM
SAR7334 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SAR7334 in DMSO.

Adjust the calculations accordingly for different desired concentrations.

Materials and Equipment
SAR7334 powder (verify the molecular weight from the certificate of analysis)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Workflow for Stock Solution Preparation

Preparation Workflow

1. Equilibrate SAR7334 and DMSO to Room Temperature

2. Weigh SAR7334 Powder Accurately

3. Calculate Required Volume of DMSO

4. Add DMSO to SAR7334 Powder

5. Dissolve the Compound Completely (Vortex/Sonicate)

6. Aliquot the Stock Solution

7. Store Aliquots at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for preparing SAR7334 stock solution.

Step-by-Step Procedure
Equilibration: Allow the SAR7334 powder and DMSO to equilibrate to room temperature

before opening to prevent condensation, as water can affect compound stability.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on an analytical balance.

Carefully weigh the desired amount of SAR7334 powder. For example, to prepare 1 mL of a

10 mM stock solution using the dihydrochloride salt (MW = 440.79 g/mol ), you would weigh

out 4.408 mg.

Calculation of DMSO Volume: Calculate the volume of DMSO required to achieve the

desired concentration using the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molar Concentration (mol/L))

For the example above: Volume (L) = 0.004408 g / (440.79 g/mol * 0.010 mol/L) = 0.001 L =

1 mL

Dissolution: Add the calculated volume of DMSO to the vial containing the SAR7334 powder.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

necessary, sonication in a water bath for a few minutes can aid dissolution. Visually inspect

the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Storage and Stability
Proper storage is critical to maintain the integrity of the SAR7334 stock solution. The following

table summarizes the recommended storage conditions. It is crucial to use fresh, anhydrous

DMSO for preparing the stock solution, as DMSO is hygroscopic and absorbed moisture can

reduce the solubility and stability of the compound.[4][5]
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Condition Duration

SAR7334 Powder at -20°C 3 years

Stock Solution in DMSO at -20°C 1 month to 1 year

Stock Solution in DMSO at -80°C 6 months to 2 years

To prevent degradation, it is strongly recommended to aliquot the stock solution into volumes

suitable for individual experiments and to avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway
SAR7334 is a potent inhibitor of the TRPC6 ion channel. TRPC6 is a receptor-activated, non-

selective cation channel that is primarily permeable to Ca2+. Its activation is triggered by

diacylglycerol (DAG) following the stimulation of Gq/11-coupled G protein-coupled receptors

(GPCRs) and the subsequent activation of phospholipase C (PLC). The influx of Ca2+ through

TRPC6 channels contributes to various cellular responses. SAR7334 blocks this channel,

thereby inhibiting downstream signaling.
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TRPC6 Signaling Pathway and Inhibition by SAR7334
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Caption: Inhibition of the TRPC6 signaling pathway by SAR7334.
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Conclusion
The protocol described in this application note provides a reliable method for the preparation of

SAR7334 stock solutions in DMSO. Accurate weighing, the use of high-quality anhydrous

DMSO, and proper storage are essential for ensuring the potency and stability of the

compound in experimental settings. By following these guidelines, researchers can confidently

utilize SAR7334 as a selective tool to investigate the roles of the TRPC6 ion channel in health

and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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